(4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic acid
(4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic acid
Brand Name:
Vulcanchem
CAS No.:
17547-79-4
VCID:
VC21091034
InChI:
InChI=1S/C11H11NO3S/c13-10(14)5-7-6-16-9-4-2-1-3-8(9)12-11(7)15/h1-4,7H,5-6H2,(H,12,15)(H,13,14)
SMILES:
C1C(C(=O)NC2=CC=CC=C2S1)CC(=O)O
Molecular Formula:
C11H11NO3S
Molecular Weight:
237.28 g/mol
(4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl)acetic acid
CAS No.: 17547-79-4
Cat. No.: VC21091034
Molecular Formula: C11H11NO3S
Molecular Weight: 237.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17547-79-4 |
|---|---|
| Molecular Formula | C11H11NO3S |
| Molecular Weight | 237.28 g/mol |
| IUPAC Name | 2-(4-oxo-3,5-dihydro-2H-1,5-benzothiazepin-3-yl)acetic acid |
| Standard InChI | InChI=1S/C11H11NO3S/c13-10(14)5-7-6-16-9-4-2-1-3-8(9)12-11(7)15/h1-4,7H,5-6H2,(H,12,15)(H,13,14) |
| Standard InChI Key | VCSCQLDBPVHQPW-UHFFFAOYSA-N |
| SMILES | C1C(C(=O)NC2=CC=CC=C2S1)CC(=O)O |
| Canonical SMILES | C1C(C(=O)NC2=CC=CC=C2S1)CC(=O)O |
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